Cas no 1213543-30-6 ((1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine
• CAS No: 1213543-30-6
• MF: C₉H₁₂BrN
• MW: 214.10
• CID: 5024400
• PubChem ID: 103694406
• Update Time: 2025-05-20

(1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-BROMO-4-METHYLPHENYL)ETHYLAMINE
• (S)-1-(2-bromo-4-methylphenyl)ethanamine
• Benzenemethanamine, 2-bromo-α,4-dimethyl-, (αS)-
• (1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine
• (αS)-2-Bromo-α,4-dimethylbenzenemethanamine

• Inchi： 1S/C9H12BrN/c1-6-3-4-8(7(2)11)9(10)5-6/h3-5,7H,11H2,1-2H3/t7-/m0/s1
• InChI Key： UOEHGGOUIGMJPK-ZETCQYMHSA-N
• SMILES： C1(Br)C=C(C)C=CC=1[C@@H](N)C

Additional information on (1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine

Comprehensive Guide to (1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine (CAS No. 1213543-30-6)

(1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine (CAS No. 1213543-30-6) is a chiral amine compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its brominated aromatic ring and methyl substitution, is gaining attention for its unique structural properties and applications. Researchers are increasingly interested in its role as a building block for complex molecules, particularly in drug discovery and material science.

The compound's chiral center at the amine group makes it valuable for asymmetric synthesis, a hot topic in modern organic chemistry. With the growing demand for enantiomerically pure compounds in the pharmaceutical industry, (1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine offers exciting possibilities. Its bromo substituent provides an excellent handle for further functionalization through cross-coupling reactions, which are widely used in medicinal chemistry.

Recent studies highlight the importance of aromatic amines in developing new therapeutic agents. The 2-bromo-4-methylphenyl moiety in this compound is particularly interesting due to its potential interactions with biological targets. Many researchers are investigating similar structures for their kinase inhibitory activity, a trending area in cancer research. While this specific compound's biological activity hasn't been fully explored, its structural features suggest promising directions for future studies.

From a synthetic chemistry perspective, CAS 1213543-30-6 represents an important intermediate. The presence of both electron-withdrawing (bromo) and electron-donating (methyl) groups on the aromatic ring creates interesting electronic properties. This makes the compound valuable for studying structure-activity relationships in drug design, a subject of intense interest in pharmaceutical R&D.

The compound's physical and chemical properties are crucial for its applications. While specific data may vary, typical characteristics include moderate solubility in organic solvents and stability under standard conditions. These properties make (1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine suitable for various synthetic transformations. Researchers often search for information about its melting point, boiling point, and spectral data (NMR, MS), which are essential for identification and purity assessment.

In the context of green chemistry trends, there's growing interest in developing more sustainable routes to compounds like 1213543-30-6. Many chemists are exploring catalytic asymmetric synthesis methods to produce such chiral amines with higher efficiency and lower environmental impact. This aligns with the pharmaceutical industry's push toward greener synthetic pathways and atom economy.

The market for specialized chemical intermediates like (1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine is expanding rapidly. With increasing investment in precision medicine and targeted therapies, the demand for structurally diverse building blocks continues to rise. Suppliers and researchers alike are paying close attention to the availability and purity specifications of such compounds.

Safety considerations are paramount when working with any chemical substance. While CAS 1213543-30-6 is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Researchers frequently search for material safety data and handling precautions for such compounds, emphasizing the importance of including this information in technical documentation.

Looking ahead, the future applications of (1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine may extend beyond traditional pharmaceutical uses. There's growing interest in such compounds for advanced materials development, particularly in the field of organic electronics and functional polymers. The unique combination of aromatic and amine functionalities makes it a candidate for various material science applications.

For researchers considering working with this compound, it's worth noting that the enantiomeric purity is often crucial. Many synthetic protocols require chiral resolution or asymmetric synthesis to obtain the desired stereoisomer. This aspect is particularly important given the current focus on stereoselective synthesis in medicinal chemistry.

In conclusion, (1S)-1-(2-bromo-4-methylphenyl)ethan-1-amine (CAS No. 1213543-30-6) represents a versatile and valuable compound in modern chemical research. Its unique structural features and potential applications in pharmaceuticals and materials science make it a compound worth watching. As research continues to uncover new synthetic methods and applications, this chiral amine is likely to play an increasingly important role in scientific advancement.